Cas no 1400764-43-3 ((2-Methyl-2H-indazol-7-yl)methanamine hydrochloride)

(2-Methyl-2H-indazol-7-yl)methanamine hydrochloride is a high-purity chemical compound primarily used in pharmaceutical and biochemical research. Its indazole core structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The hydrochloride salt form enhances stability and solubility, facilitating handling and formulation in experimental applications. This compound is characterized by its well-defined molecular structure, ensuring reproducibility in synthetic pathways. It is typically employed in early-stage drug discovery due to its potential as a building block for targeted therapies. Strict quality control measures are applied during production to meet research-grade standards.
(2-Methyl-2H-indazol-7-yl)methanamine hydrochloride structure
1400764-43-3 structure
Product Name:(2-Methyl-2H-indazol-7-yl)methanamine hydrochloride
CAS No:1400764-43-3
MF:C9H12ClN3
MW:197.664680480957
MDL:MFCD22421660
CID:2093985
PubChem ID:72207807
Update Time:2025-10-19

(2-Methyl-2H-indazol-7-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2-Methyl-2H-indazol-7-yl)methanamine hydrochloride
    • 1-(2-Methyl-2H-indazol-7-yl)methanamine hydrochloride (1:1)
    • 7-Aminomethyl-2-methylindazole hydrochloride
    • 7-Aminomethyl-2-methylindazole HCl
    • 7-(Aminomethyl)-2-methylindazole HCl
    • SB10425
    • PB36140
    • AK170665
    • (2-methylindazol-7-yl)methanamine;hydrochloride
    • (2-Methylindazol-7-yl)methanamine hydrochloride
    • 2H-Indazole-7-methanamine, 2-methyl-, hydrochloride (1:1)
    • MFCD22421660
    • AKOS025290810
    • CS-0053513
    • SY098777
    • AS-33635
    • 1400764-43-3
    • (2-methyl-2H-indazol-7-yl)methanaminehydrochloride
    • 1-(2-METHYLINDAZOL-7-YL)METHANAMINE HYDROCHLORIDE
    • MDL: MFCD22421660
    • Inchi: 1S/C9H11N3.ClH/c1-12-6-8-4-2-3-7(5-10)9(8)11-12;/h2-4,6H,5,10H2,1H3;1H
    • InChI Key: HUKPYUGOFJRIDJ-UHFFFAOYSA-N
    • SMILES: Cl.N1(C)C=C2C=CC=C(CN)C2=N1

Computed Properties

  • Exact Mass: 197.0719751g/mol
  • Monoisotopic Mass: 197.0719751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8

(2-Methyl-2H-indazol-7-yl)methanamine hydrochloride Security Information

(2-Methyl-2H-indazol-7-yl)methanamine hydrochloride Pricemore >>

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